(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid

• CAS RN: 65878-52-6
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol
• IUPAC Name: (1S,2R)-1-amino-2-ethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H11NO2/c1-2-4-3-6(4,7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6+/m1/s1
• InChI Key: RLHIWMRQDUCBDO-XINAWCOVSA-N
• Isomeric SMILES: CC[C@@H]1C[C@]1(C(=O)O)N
• SMILES: CCC1CC1(C(=O)O)N

Description

(1S,2R)-1-amino-2-ethylcyclopropanecarboxylic acid is a 1-amino-2-ethylcyclopropanecarboxylic acid.

Scientific Research Applications

Ethylene Synthesis and Plant Hormone Regulation

• Role in Ethylene Biosynthesis in Plants

  (1S,2R)-1-Amino-2-ethylcyclopropanecarboxylic acid (ACC) acts as a precursor in the ethylene biosynthesis pathway in higher plants. Ethylene is a crucial plant hormone that regulates various developmental processes and stress adaptations. Genetic studies in Arabidopsis thaliana have revealed that specific mutations can impair responses to exogenous ACC, affecting plant development and ethylene sensitivity (Shin et al., 2015).

• Importance in Plant Growth and Stress Responses

  Research has emphasized ACC's central role in ethylene biosynthesis, influencing plant growth and responses to environmental stresses. It's also involved in the transport of ACC within the plant, which can lead to ethylene responses at different locations (Vanderstraeten & Van Der Straeten, 2017).

Biochemical and Molecular Studies

• Mechanisms of ACC Synthase Gene Expression: Studies on the regulation of ACC synthase gene expression, particularly in the context of tomato ripening, provide insights into the transition from system-1 to system-2 ethylene synthesis. This research contributes to our understanding of the molecular mechanisms controlling ethylene production during fruit ripening (Barry, Llop-Tous & Grierson, 2000).

Agricultural Applications

• Potential in Agronomy: Insights into the regulation and transport of ACC have implications for agricultural applications. Understanding ACC's role in plant physiology can aid in developing strategies to control ethylene production, potentially reducing post-harvest loss of fruits and vegetables (Bulens et al., 2011).